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Compound of Interest

Potassium sodium tartrate
Compound Name:
tetrahydrate

Cat. No.: B7908141

An In-depth Technical Guide to the Tetrahydrate Form of Potassium Sodium Tartrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium sodium tartrate
tetrahydrate, also known as Rochelle salt. It delves into its core physicochemical properties,
detailed experimental protocols for its characterization, and its applications in various scientific
domains. This document is intended to be a valuable resource for professionals in research,
science, and drug development.

Physicochemical Properties

Potassium sodium tartrate tetrahydrate (KNaCsH4Os:-4H20) is a double salt of tartaric acid.
[1] It presents as large, colorless, odorless monoclinic needles or a white crystalline powder.[1]

[2131[4]

Quantitative Data

The key quantitative properties of potassium sodium tartrate tetrahydrate are summarized in
the tables below for easy reference and comparison.

Table 1: General Physicochemical Properties
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Property Value References
Molar Mass 282.22 g/mol [1][5]
Density 1.79 g/cm3 [1][2][5][6]
Melting Point 70-80 °C [31[7]
Boiling Point 220 °C [2]
pH (agqueous solution) 6.0-8.5 [2][3]

Table 2: Solubility in Water
Temperature (°C) Solubility (g / 100 mL) References
0 26 [1]
10 40.6 [8]
20 54.8 [8]
26 66 [1](2]
30 76.4 [8]

Table 3: Crystal Structure Properties
Property Value References
Crystal System Orthorhombic [1]
Space Group P21212 9]
Unit Cell Dimensions a=11884A,b=14256 A c [10]

=6.228 A

Experimental Protocols

This section provides detailed methodologies for key experiments used in the characterization

and application of potassium sodium tartrate tetrahydrate.
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Characterization Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of
potassium sodium tartrate tetrahydrate.

Synthesis & Purification

Synthesis of KNaC4H406-4H20

v

Recrystallization

/ Physicochemical Charactefization / \
X-ray Diffraction (XRD) Thermal Analysis (TGA/DSC) Spectroscopy (FTIR/Raman) Piezoelectric Testing Protein Crystallization Trials Chemical Reactivity Analysis
(e.g., Fehling's Test)

(Thermal Stability)

plication-Specific Analysis

(Crystal Structure) (Functional Groups)

Click to download full resolution via product page

Characterization Workflow for Potassium Sodium Tartrate Tetrahydrate.

X-ray Diffraction (XRD) for Crystal Structure Analysis

Objective: To determine the crystal structure and lattice parameters of potassium sodium
tartrate tetrahydrate.

Methodology:

o Sample Preparation: A single crystal of potassium sodium tartrate tetrahydrate is
mounted on a goniometer head. For powder XRD, the crystalline sample is finely ground to a
homogenous powder.[11]

e Instrument Setup: An X-ray diffractometer equipped with a Cu-Ka radiation source (A =
1.5406 A) is used.[11] The instrument is calibrated using a standard reference material.
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» Data Collection: The crystal is irradiated with the X-ray beam, and the diffraction pattern is
collected by a detector as the crystal is rotated. For powder XRD, the sample is scanned
over a range of 20 angles.

o Data Analysis: The collected diffraction data is processed to determine the unit cell
dimensions, space group, and atomic coordinates. For powder patterns, the peaks are
indexed to identify the crystal planes.[11]

Thermal Analysis (TGA/DSC)

Objective: To investigate the thermal stability and decomposition of potassium sodium
tartrate tetrahydrate.

Methodology:

o Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the
compound is placed in an inert crucible (e.g., alumina or platinum).

e Instrument Setup: A simultaneous thermal analyzer (TGA/DSC) is used. The instrument is
purged with an inert gas, such as nitrogen, at a constant flow rate.[12]

o Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined
temperature range (e.g., 25 °C to 600 °C).[12]

o Data Analysis: The TGA curve shows mass loss as a function of temperature, indicating
dehydration and decomposition events. The DSC curve shows the heat flow, indicating
endothermic or exothermic transitions such as melting and decomposition.[13]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in potassium sodium tartrate
tetrahydrate.

Methodology:

o Sample Preparation: A small amount of the finely ground sample is mixed with dry potassium
bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet.[9]
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¢ Instrument Setup: An FTIR spectrometer is used. A background spectrum of the empty
sample chamber is recorded.

+ Data Collection: The KBr pellet containing the sample is placed in the sample holder, and the
infrared spectrum is recorded over a specific wavenumber range (e.g., 4000-400 cm~—1).[11]

+ Data Analysis: The resulting spectrum is analyzed to identify absorption bands
corresponding to specific functional groups (e.g., O-H, C-H, C=0, C-0).

Applications and Mechanisms

Potassium sodium tartrate tetrahydrate has several important applications in scientific
research and industry.

Fehling's Test for Reducing Sugars

Rochelle salt is a key component of Fehling's solution, which is used to detect reducing sugars.
The tartrate ions chelate with Cu?* ions to form a stable, deep blue complex, preventing the
precipitation of copper(ll) hydroxide in the alkaline solution.[6]

Fehling's Solution
Fehling's B Fehling's A
(KNa-Tartrate in NaOH) (CuSO4 solution)

[Cu(tartrate)2] complex Reducing Sugar
(Deep Blue) (e.g., Glucose)

Oxidized Sugar Cuprous Oxide (Cu20)
(Carboxylic Acid) (Red Precipitate)

Click to download full resolution via product page

Mechanism of Fehling's Test.
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Experimental Protocol for Fehling's Test:

e Prepare Fehling's Solution: Mix equal volumes of Fehling's solution A (aqueous copper(ll)
sulfate) and Fehling's solution B (aqueous potassium sodium tartrate in sodium hydroxide)
immediately before use.[6]

e Add Sample: Add a few drops of the sample to be tested to the freshly prepared Fehling's
solution in a test tube.

o Heat: Gently heat the mixture in a water bath.[2]

o Observe: The formation of a red precipitate of copper(l) oxide indicates the presence of a
reducing sugar.[2]

Protein Crystallography

Potassium sodium tartrate tetrahydrate can be used as a precipitant in protein crystallization
experiments.[9] The high salt concentration reduces the solubility of the protein, promoting the
formation of well-ordered crystals suitable for X-ray diffraction studies.
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Vapor Diffusion Setup
Protein Solution Precipitant Solution
(in buffer) (contammg Rochelle Salt)

Crystallization Droplet
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Vapor Diffusion »

Supersaturation

Nucleation

Crystal Growth
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Protein Crystallization Workflow using Vapor Diffusion.
General Protocol for Protein Crystallization (Vapor Diffusion):

o Prepare Solutions: Prepare a purified and concentrated protein solution and a range of
precipitant solutions containing varying concentrations of potassium sodium tartrate and
buffer.[14]

o Set up Crystallization Drop: On a cover slip, mix a small volume (e.g., 1-2 uL) of the protein
solution with an equal volume of the precipitant solution.[15]
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« Seal the Well: Invert the coverslip and seal it over a reservoir containing a larger volume of
the precipitant solution.[15]

¢ Incubate: Store the crystallization plate in a stable environment and monitor for crystal
growth over time.

Catalytic Decomposition of Hydrogen Peroxide

Potassium sodium tartrate is involved in the catalytic decomposition of hydrogen peroxide in
the presence of a cobalt(ll) chloride catalyst. The tartrate forms a complex with the cobalt ions,
which facilitates the decomposition of hydrogen peroxide.

Co(ll) Chloride
(Pink)

Regenerated Co(ll)-Tartrate Complex Hydrogen Peroxide

Potassium Sodium Tartrate

Co(lll) Intermediate
(Green)

Decomposes H202

Click to download full resolution via product page
Catalytic Cycle of H202 Decomposition.
Experimental Protocol for Catalytic Decomposition:

o Prepare Solution: Dissolve potassium sodium tartrate in warm water (approximately 70°C).

[4]
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e Add Hydrogen Peroxide: Add a 6% hydrogen peroxide solution to the tartrate solution.[4]

« Initiate Reaction: Add a few drops of 0.1 M cobalt(ll) chloride solution as a catalyst.[4]

o Observe: A vigorous reaction with gas evolution and a color change to green (indicating the
formation of a Co(lll) intermediate) will be observed. The solution will return to its original
pink color upon completion of the reaction, demonstrating the catalytic nature of cobalt
chloride.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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